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Compound of Interest

Compound Name: BI-1910

Cat. No.: B15604077 Get Quote

BI-1910 Technical Support Center
Disclaimer: Specific solubility and formulation data for BI-1910, a monoclonal antibody under

clinical development, are not publicly available. The following information is based on general

best practices for handling monoclonal antibodies in a laboratory setting and should be

adapted as needed. It is highly recommended to consult any available product-specific

datasheets or contact the provider for detailed instructions.

Frequently Asked Questions (FAQs)
Q1: What is BI-1910 and what is its mechanism of action?

A1: BI-1910 is an agonistic human monoclonal antibody that targets the Tumor Necrosis Factor

Receptor 2 (TNFR2).[1][2][3][4] It is designed to stimulate T cells and enhance the activation of

both CD4+ and CD8+ T cells.[2] Unlike some other TNFR2 antibodies, BI-1910 does not block

the interaction between TNFR2 and its ligand, TNF-α.[1] In preclinical studies, BI-1910 has

demonstrated anti-tumor activity by promoting an immune response against cancer cells.[5]

Q2: What is the clinical application of BI-1910?

A2: BI-1910 is being investigated in Phase 1/2a clinical trials for the treatment of advanced

solid tumors, both as a single agent and in combination with the anti-PD-1 therapy

pembrolizumab.[1][6][7][8] The development of the BI-1910 program has been paused to focus

on other lead candidates.[3][4][9]

Q3: How is BI-1910 administered in clinical trials?
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A3: In clinical settings, BI-1910 is administered as an intravenous (IV) infusion.[1][3]

Q4: Is there specific information on the solubility of BI-1910 in common laboratory solvents?

A4: As of now, specific solubility data for BI-1910 in solvents like DMSO, ethanol, or various

buffers has not been made publicly available. For laboratory use, monoclonal antibodies are

typically supplied in a lyophilized form or as a stock solution in a buffered aqueous solution.

Q5: What are the general recommendations for storing BI-1910?

A5: While specific storage conditions for BI-1910 are not available, therapeutic monoclonal

antibodies are generally stored at 2-8°C for short-term use and frozen at -20°C or -80°C for

long-term storage. It is crucial to avoid repeated freeze-thaw cycles, which can lead to antibody

degradation and loss of activity. Aliquoting the antibody into smaller, single-use volumes is

highly recommended.
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Issue Potential Cause Troubleshooting Steps

Precipitate formation upon

reconstitution or dilution

- Incorrect buffer pH or ionic

strength.- High antibody

concentration.- Contamination.

- Ensure the reconstitution

buffer is at the correct pH and

ionic strength as

recommended for similar

antibodies (typically

physiological pH).- Try

reconstituting at a lower

concentration.- Centrifuge the

solution to pellet the precipitate

and carefully transfer the

supernatant. Consider sterile

filtering the solution.- Visually

inspect for signs of

contamination.

Loss of activity in functional

assays

- Improper storage (e.g.,

repeated freeze-thaw cycles).-

Incorrect formulation for the

specific assay.- Adsorption to

plasticware.

- Always use fresh aliquots for

experiments.- Ensure the

buffer used for dilution is

compatible with the assay and

does not contain interfering

substances.- Use low-protein-

binding tubes and pipette tips.-

Include a carrier protein like

bovine serum albumin (BSA) at

0.1% to 1% in the dilution

buffer to prevent adsorption.

Inconsistent results between

experiments

- Inaccurate pipetting.-

Variability in antibody

concentration between

aliquots.- Degradation of the

antibody over time.

- Calibrate pipettes regularly.-

Gently mix the antibody

solution before aliquoting and

before use in an experiment.-

Use a consistent lot of the

antibody and other reagents.-

Perform quality control checks

on the antibody at regular

intervals.
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Experimental Protocols
Protocol 1: Reconstitution of a Lyophilized Monoclonal Antibody (General Protocol)

This protocol provides a general procedure for reconstituting a lyophilized antibody like BI-
1910. Always refer to the manufacturer's specific instructions if available.

Preparation:

Allow the lyophilized antibody vial to equilibrate to room temperature before opening to

prevent condensation.

Prepare the recommended reconstitution buffer (e.g., sterile Phosphate Buffered Saline

(PBS), pH 7.4). Ensure the buffer is at room temperature.

Reconstitution:

Briefly centrifuge the vial to ensure the lyophilized powder is at the bottom.

Carefully open the vial and add the specified volume of the reconstitution buffer to achieve

the desired final concentration (e.g., 1 mg/mL).

Gently swirl the vial or pipette the solution up and down slowly to dissolve the powder.

Avoid vigorous shaking or vortexing as this can cause denaturation and aggregation.

Storage:

Let the reconstituted antibody stand for 20-30 minutes at room temperature to allow for

complete dissolution.

For short-term storage (1-2 weeks), store at 2-8°C.

For long-term storage, aliquot the reconstituted antibody into single-use, low-protein-

binding microcentrifuge tubes and store at -20°C or -80°C.

Protocol 2: Formulation for In Vitro Cell-Based Assays (General Protocol)

Preparation of Stock Solution:
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Thaw a frozen aliquot of the reconstituted BI-1910 stock solution on ice.

Gently mix the solution by flicking the tube.

Dilution to Working Concentration:

Prepare the required volume of cell culture medium or assay buffer. To prevent non-

specific binding, it is often recommended to add a carrier protein like BSA to a final

concentration of 0.1%.

Calculate the volume of the antibody stock solution needed to achieve the final desired

working concentration.

Add the calculated volume of the antibody stock to the cell culture medium or assay buffer

and mix gently by inverting the tube or pipetting slowly.

Application:

Use the freshly prepared working solution immediately in your cell-based assay.

Visualizations
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Caption: Simplified signaling pathway of BI-1910 agonizing TNFR2 on T cells.
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Caption: Troubleshooting workflow for common BI-1910 solubility and activity issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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